Cas no 87626-70-8 (methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate)
![methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate structure](https://www.kuujia.com/scimg/cas/87626-70-8x500.png)
87626-70-8 structure
Product name:methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate
methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate
- methyl 2-(4-oxo-2-thiophen-2-ylchromen-8-yl)acetate
- NSC-293049
- Methyl [4-oxo-2-(thiophen-2-yl)-4H-1-benzopyran-8-yl]acetate
- DTXSID50315196
- 87626-70-8
- NSC293049
-
- Inchi: InChI=1S/C16H12O4S/c1-19-15(18)8-10-4-2-5-11-12(17)9-13(20-16(10)11)14-6-3-7-21-14/h2-7,9H,8H2,1H3
- InChI Key: HRISTHZKNJKALQ-UHFFFAOYSA-N
- SMILES: COC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CS3
Computed Properties
- Exact Mass: 300.04563003g/mol
- Monoisotopic Mass: 300.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 2.7
methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
87626-70-8 (methyl [4-oxo-2-(thiophen-2-yl)-4H-chromen-8-yl]acetate) Related Products
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